Cas no 2648936-66-5 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid
• CAS No: 2648936-66-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6396719
• PubChem ID: 165807817
• Update Time: 2025-06-08

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid
• 2648936-66-5
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-3-methylbutanoic acid
• EN300-1515326

• Inchi： 1S/C26H30N2O5/c1-15(2)23(25(30)31)28-24(29)20-12-7-13-22(20)27-26(32)33-14-21-18-10-5-3-8-16(18)17-9-4-6-11-19(17)21/h3-6,8-11,15,20-23H,7,12-14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t20?,22?,23-/m1/s1
• InChI Key： XJFOLTSOTGBYEJ-IQWMQGJTSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid

Research Brief on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid (CAS: 2648936-66-5)

In recent years, the compound (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid (CAS: 2648936-66-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including peptide synthesis, drug development, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylformamido moiety makes it a valuable intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and drug discovery. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. Furthermore, researchers have explored its reactivity and stability under various conditions to determine its suitability for long-term storage and industrial-scale production.

One of the key findings from recent research is the compound's role in facilitating the synthesis of complex peptide derivatives. Its ability to act as a building block for peptide chains has been leveraged in the development of novel therapeutic agents, particularly in oncology and infectious diseases. For instance, derivatives of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid have been incorporated into peptide-based inhibitors targeting specific enzymes involved in cancer progression. These inhibitors have demonstrated potent activity in preclinical models, highlighting the compound's potential as a cornerstone in modern drug design.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential in prodrug development. Prodrugs are biologically inactive compounds that can be metabolized in the body to release active drugs, thereby improving bioavailability and reducing side effects. The structural flexibility of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid allows for the design of prodrugs with tailored release profiles, making it a versatile tool in pharmaceutical formulation.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and environmental impact of its synthesis need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic routes, exploration of its applications in other therapeutic areas, and further optimization of its physicochemical properties for enhanced performance.

In conclusion, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid (CAS: 2648936-66-5) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset in drug discovery and development. Continued research and innovation in this area are expected to unlock new opportunities and address existing challenges, paving the way for its broader adoption in the pharmaceutical industry.